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Introduction
Pentamidine is an aromatic diamidine antimicrobial agent with a broad spectrum of activity

against various protozoa and fungi.[1][2] It has been in clinical use since the 1940s and is

primarily indicated for the treatment and prophylaxis of Pneumocystis jirovecii pneumonia

(PCP), particularly in immunocompromised individuals.[2] Its therapeutic applications also

extend to the treatment of trypanosomiasis (African sleeping sickness) and leishmaniasis.[3]

This technical guide provides a comprehensive overview of the pharmacological profile of

pentamidine and its salts, with a focus on its mechanism of action, pharmacokinetics,

pharmacodynamics, clinical efficacy, and toxicological properties.

Pentamidine is commercially available as pentamidine isethionate, a white or almost white,

crystalline powder that is freely soluble in water.[1][3] Historically, pentamidine mesylate was

also used, but its production has been discontinued.[4] This guide will primarily focus on the

isethionate salt while providing comparative information where available.

Physicochemical Properties of Pentamidine and its
Salts
Pentamidine base has a molecular weight of 340.4 g/mol .[5] The isethionate and mesylate

salts are formed by reacting the basic pentamidine molecule with isethionic acid and
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methanesulfonic acid, respectively. The physicochemical properties of these forms are

summarized in the table below.

Property Pentamidine Base
Pentamidine
Isethionate

Pentamidine
Mesylate

Molecular Formula C₁₉H₂₄N₄O₂ C₂₃H₃₆N₄O₁₀S₂ C₂₁H₃₂N₄O₈S₂

Molecular Weight 340.4 g/mol [5] 592.7 g/mol [6] 532.6 g/mol [7]

Appearance Colorless plates[5]

White or almost white

crystalline powder[1]

[6]

Not readily available

Melting Point
186 °C (decomposes)

[3][5]
188-194 °C Not readily available

Solubility Not readily available

Freely soluble in

water, sparingly

soluble in ethanol[1]

Not readily available

pH (5% aqueous

solution)
Not applicable 4.5-6.5[1][6] Not readily available

Stability Not readily available

Hygroscopic; aqueous

solutions can

deteriorate upon

storage; stable as a

solid when protected

from light[1][8]

Not readily available

Pharmacodynamics: Mechanism of Action
The precise mechanism of action of pentamidine is not fully elucidated but is understood to be

multifactorial, involving interference with several vital cellular processes in susceptible

organisms.[3]

Interaction with Nucleic Acids and Topoisomerase
Inhibition
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Pentamidine is a DNA minor groove binding agent, showing a preference for AT-rich

sequences.[9] This interaction is thought to interfere with DNA replication and transcription.[10]

Furthermore, pentamidine has been shown to inhibit topoisomerase enzymes in the

mitochondria of Pneumocystis jirovecii and Trypanosoma species.[3] By inhibiting type II

topoisomerase, pentamidine can lead to the breakage and disorganization of the mitochondrial

genome.[3]

Inhibitory Effects
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Caption: Pentamidine's inhibitory action on DNA replication and transcription.

Inhibition of Polyamine Biosynthesis
Polyamines are essential for cell growth and differentiation. Pentamidine has been shown to be

a potent competitive inhibitor of spermidine/spermine N1-acetyltransferase (SSAT) and

polyamine oxidase (PAO), key enzymes in the polyamine back-conversion pathway.[10][11] It

also inhibits S-adenosylmethionine decarboxylase, another crucial enzyme in polyamine

synthesis.[10] By disrupting polyamine homeostasis, pentamidine impairs the parasite's ability

to stabilize nucleic acids and proteins.[10]
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Caption: Inhibition of the polyamine back-conversion pathway by pentamidine.

Disruption of Mitochondrial Function
Pentamidine can accumulate in the mitochondria of susceptible organisms, leading to a

collapse of the mitochondrial membrane potential.[12] This disruption of mitochondrial function

inhibits ATP production and can trigger apoptosis-like cell death.[10][13] Pentamidine is also a

potent and specific inhibitor of mitochondrial translation.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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